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Compound of Interest

Compound Name: Narasin sodium

Cat. No.: B15541270 Get Quote

The proper disposal of Narasin sodium is critical for ensuring laboratory safety, environmental

protection, and regulatory compliance. As an ionophore antibiotic, Narasin sodium requires

careful handling throughout its lifecycle, from acquisition to disposal.[1] This guide provides

detailed procedures for researchers, scientists, and drug development professionals to safely

manage and dispose of Narasin sodium waste. Adherence to these protocols, in conjunction

with institutional and local regulations, is paramount.

Properties and Safety Overview
Narasin sodium is an ionophore antibiotic isolated from Streptomyces species and is used in

veterinary medicine.[2] While some safety data sheets (SDS) do not classify the substance as

hazardous under the Globally Harmonized System (GHS), others recommend it be treated as

hazardous until more information is available and note that it can be fatal if swallowed or

inhaled and toxic in contact with skin.[2][3] Given these inconsistencies, it is imperative to

handle Narasin sodium with a high degree of caution.
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Property Data Reference

Synonyms
4-Methylsalinomycin,

Monteban, Narasin A

Appearance Solid, White solid

Solubility

Soluble in organic solvents

(ethanol, methanol, DMSO,

dimethyl formamide)

Aqueous Solubility Sparingly soluble

Storage Temperature -20°C

Hazard Statements
Conflicting data exists. Prudent

to treat as hazardous.

Detailed Disposal Protocol
This protocol outlines the step-by-step procedure for the disposal of Narasin sodium waste,

including pure substance, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Wear tightly fitting safety goggles or glasses conforming to EN 166 (EU) or

NIOSH (US) standards.

Hand Protection: Use impermeable and resistant gloves. Inspect gloves before use and

utilize proper glove removal techniques to avoid skin contact. Dispose of contaminated

gloves as waste after use.

Body Protection: Wear a lab coat or other protective clothing.

Respiratory Protection: If working with the solid form where dust may be generated, use a

full-face particle respirator or other approved respiratory protection.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.
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2. Waste Segregation and Collection:

Principle: Do not dispose of Narasin sodium down the drain or in regular trash. It must be

segregated as chemical waste. Improper disposal can lead to the contamination of water

supplies and soil.

Solid Waste:

Collect surplus or expired Narasin sodium powder, along with any grossly contaminated

items (e.g., weighing boats, paper), in a dedicated, clearly labeled, and sealable

hazardous waste container.

For spills, avoid creating dust. Sweep up the material and place it in a suitable, closed

container for disposal.

Liquid Waste:

Aqueous solutions containing Narasin sodium should be collected as hazardous aqueous

waste.

Stock solutions, which are typically at higher concentrations in organic solvents, are

considered hazardous chemical waste and must be collected in an appropriate, labeled

container for flammable liquid waste.

Contaminated Labware:

Disposable items (e.g., pipette tips, centrifuge tubes) that have come into contact with

Narasin sodium should be collected in a designated hazardous waste container.

Contaminated packaging should be disposed of in the same manner as the unused

product.

3. Final Disposal Procedure:

Primary Method: The recommended disposal method is through a licensed professional

waste disposal service. This ensures compliance with all federal, state, and local regulations.
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Incineration: The preferred treatment method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber. This process is handled by the licensed disposal company.

Regulatory Compliance: The U.S. Environmental Protection Agency (EPA) regulates

pharmaceutical waste under the Resource Conservation and Recovery Act (RCRA). Ensure

your institution's disposal plan aligns with these regulations, including specific rules like

Subpart P for healthcare facilities which prohibits sewering of hazardous pharmaceutical

waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Narasin sodium waste in a laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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